CID 78068133

• Molecular Formula: C14H31Si
• Molecular Weight: 227.48 g/mol
• InChI: InChI=1S/C14H31Si/c1-5-6-7-8-9-10-11-12-13-14(2)15(3)4/h14H,5-13H2,1-4H3
• InChI Key: UXBNGFDBOWQLFH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(C)[Si](C)C

Description

The compound with the identifier “CID 78068133” is a chemical entity with significant relevance in various scientific fields

Preparation Methods

The synthesis of CID 78068133 involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and mechanical grinding . Industrial production methods may vary, but they generally follow similar principles to ensure the purity and yield of the compound.

Chemical Reactions Analysis

CID 78068133 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and halogenated compounds. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different oxidized derivatives, while substitution reactions can produce various substituted compounds .

Scientific Research Applications

CID 78068133 has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may be used in studies involving molecular interactions and cellular processes. In medicine, this compound could be explored for its potential therapeutic properties. Additionally, in industry, this compound might be utilized in the development of new materials or as a catalyst in chemical reactions .

Mechanism of Action

The mechanism by which CID 78068133 exerts its effects involves specific molecular targets and pathways. The compound interacts with certain enzymes or receptors, leading to a cascade of biochemical events. These interactions can result in the modulation of cellular functions, which may be beneficial in therapeutic applications .

Comparison with Similar Compounds

CID 78068133 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include other indole derivatives or halogenated hydrocarbons. The structural differences between these compounds can result in varying chemical reactivity and biological activity. For instance, while some similar compounds may exhibit strong oxidizing properties, this compound might have a different reactivity profile due to its unique structure .